Cas no 2105628-17-7 (Ethyl 2-(3-bromoisoxazol-5-yl)acetate)

Ethyl 2-(3-bromoisoxazol-5-yl)acetate structure
2105628-17-7 structure
Product Name:Ethyl 2-(3-bromoisoxazol-5-yl)acetate
CAS No:2105628-17-7
MF:C7H8BrNO3
MW:234.04732131958
CID:6627005
PubChem ID:156886446
Update Time:2024-11-07

Ethyl 2-(3-bromoisoxazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazoleacetic acid, 3-bromo-, ethyl ester
    • Ethyl 2-(3-bromoisoxazol-5-yl)acetate
    • 2105628-17-7
    • ETHYL 2-(3-BROMO-1,2-OXAZOL-5-YL)ACETATE
    • SY348254
    • Ethyl 2-(3-Bromo-5-isoxazolyl)acetate
    • F95127
    • SCHEMBL26148033
    • Inchi: 1S/C7H8BrNO3/c1-2-11-7(10)4-5-3-6(8)9-12-5/h3H,2,4H2,1H3
    • InChI Key: SLIHKUFPLDOSLK-UHFFFAOYSA-N
    • SMILES: O1C(CC(OCC)=O)=CC(Br)=N1

Computed Properties

  • Exact Mass: 232.96876g/mol
  • Monoisotopic Mass: 232.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.550±0.06 g/cm3(Predicted)
  • Boiling Point: 300.6±27.0 °C(Predicted)
  • pka: -5.97±0.50(Predicted)
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